4-methyl-N-(2-(pyrrolidin-1-yl)pyrimidin-5-yl)-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-(2-pyrrolidin-1-ylpyrimidin-5-yl)thiadiazole-5-carboxamide
• InChI: InChI=1S/C12H14N6OS/c1-8-10(20-17-16-8)11(19)15-9-6-13-12(14-7-9)18-4-2-3-5-18/h6-7H,2-5H2,1H3,(H,15,19)
• InChI Key: ZEENQIFIEAUCKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NC2=CN=C(N=C2)N3CCCC3
• Molecular Formula: C12H14N6OS
• Molecular Weight: 290.35 g/mol

Description

4-methyl-N-(2-(pyrrolidin-1-yl)pyrimidin-5-yl)-1,2,3-thiadiazole-5-carboxamide, also known as MPTC, is a chemical compound that has been the subject of scientific research due to its potential as a therapeutic agent. MPTC belongs to the class of thiadiazole derivatives, which have shown promising results in various biological activities.

Scientific Research Applications

Anticancer Applications

Compounds related to 4-methyl-N-(2-(pyrrolidin-1-yl)pyrimidin-5-yl)-1,2,3-thiadiazole-5-carboxamide have been synthesized and evaluated for their anticancer properties. For instance, novel pyrazolopyrimidines derivatives demonstrated cytotoxic activities against HCT-116 and MCF-7 cancer cell lines, indicating their potential as anticancer agents (Rahmouni et al., 2016). Furthermore, derivatives of thieno[2,3-d]-pyrimidine, synthesized from related precursors, exhibited potent anticancer activity, suggesting their utility in cancer treatment (Abu‐Hashem et al., 2020).

Anti-Inflammatory and Analgesic Agents

Certain derivatives of this compound have shown significant anti-inflammatory and analgesic activities. A series of 1,3,4-thiadiazole with pyrazole-3-carboxamides and pyrrole-3-carboxamide moiety prepared using intermediate compounds demonstrated notable anti-inflammatory activity, indicating their potential as anti-inflammatory drugs (Maddila et al., 2016).

Antibacterial Applications

Novel heterocyclic compounds derived from this compound or its analogs have been assessed for their antibacterial efficacy. Studies have demonstrated that these compounds possess antibacterial activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria, highlighting their potential in antibacterial drug development (Balandis et al., 2019).

Synthesis of Novel Heterocyclic Compounds

Research has focused on the synthesis of a variety of novel heterocyclic compounds using this compound or related structures as precursors or intermediates. These synthetic endeavors have led to the creation of new compounds with potential applications in medicinal chemistry, including pyridothienopyrimidines and imidazopyrazolothienopyrimidines, which may possess various biological activities (Zaki et al., 2015).